Cas no 1804840-42-3 (2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid)
2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid
-
- Inchi: 1S/C9H6F4INO3/c10-3-5-8(18-9(11,12)13)4(2-7(16)17)1-6(14)15-5/h1H,2-3H2,(H,16,17)
- InChI Key: QIHMRQJARQAMKZ-UHFFFAOYSA-N
- SMILES: IC1=CC(CC(=O)O)=C(C(CF)=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- XLogP3: 2.4
- Topological Polar Surface Area: 59.4
2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091000-1g |
2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid |
1804840-42-3 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid
Introduction to 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1804840-42-3)
2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804840-42-3) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its unique structural features, including the presence of a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, make it a versatile intermediate in the synthesis of biologically active molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.
The fluoromethyl group in this molecule is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. Fluoroalkyl groups are well-documented in medicinal chemistry for their role in improving pharmacokinetic properties, such as bioavailability and duration of action. The incorporation of a fluoromethyl group into a pyridine core can significantly modulate the pharmacological profile of a compound, making it an attractive scaffold for further derivatization.
Additionally, the iodo substituent at the 6-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions. Iodopyridines are widely utilized in synthetic organic chemistry due to their reactivity in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions allow for the introduction of diverse functional groups at specific positions, enabling the construction of complex molecular architectures.
The trifluoromethoxy group at the 3-position introduces electron-withdrawing properties to the molecule, which can influence both its electronic and steric characteristics. Trifluoromethoxy groups are commonly found in pharmaceuticals and agrochemicals due to their ability to enhance lipophilicity and metabolic stability. This moiety can also participate in hydrogen bonding interactions, further contributing to the binding affinity of potential drug candidates.
Recent studies have highlighted the significance of 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting oncogenic pathways. For instance, research has demonstrated its utility in developing kinase inhibitors that modulate signaling pathways involved in cancer progression. The combination of fluorine-containing groups and iodine atoms allows for precise tuning of physicochemical properties, leading to compounds with enhanced potency and selectivity.
In another notable application, this compound has been employed in the synthesis of antiviral agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to interact with viral enzymes and receptors. By incorporating fluorine and iodine substituents, researchers have been able to develop molecules with improved antiviral activity against various pathogens. The acetic acid moiety at the 4-position also provides a site for further derivatization, allowing for the optimization of pharmacokinetic properties.
The role of fluorinated pyridines in medicinal chemistry cannot be overstated. These compounds have been extensively explored for their potential in treating a wide range of diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The structural versatility of 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid makes it a valuable building block for designing novel therapeutics.
Moreover, advances in computational chemistry have enabled more efficient screening and design of compounds like this one. Molecular modeling techniques can predict how modifications at specific positions will affect biological activity, allowing researchers to prioritize synthetic routes based on predicted outcomes. This approach has significantly accelerated the drug discovery process by reducing the need for extensive experimental trials.
The synthesis of 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps typically include halogenation reactions to introduce the iodine substituent, followed by nucleophilic substitution or coupling reactions to incorporate fluorine and trifluoromethoxy groups. The final step often involves carboxylation or acetylation to introduce the carboxylic acid functionality at the 4-position.
Future research directions may explore additional derivatives of this compound to expand its therapeutic applications. For example, exploring different substitution patterns or incorporating additional heterocyclic moieties could lead to novel compounds with enhanced biological activity. The growing interest in fluorinated compounds suggests that 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid will continue to be a valuable asset in pharmaceutical research.
In conclusion,2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804840-42-3) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features make it an excellent candidate for synthesizing biologically active molecules targeting various diseases. As research progresses, this compound is expected to play an increasingly important role in developing next-generation therapeutics.
1804840-42-3 (2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)